2-(2,4-Dimethylphenyl)-2-fluoropropanoic acid

• Molecular Formula: C11H13FO2
• Molecular Weight: 196.22 g/mol
• IUPAC Name: 2-(2,4-dimethylphenyl)-2-fluoropropanoic acid
• InChI: InChI=1S/C11H13FO2/c1-7-4-5-9(8(2)6-7)11(3,12)10(13)14/h4-6H,1-3H3,(H,13,14)
• InChI Key: ANDFCVLEYRDGCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)(C(=O)O)F)C

Description

2-(2,4-Dimethylphenyl)-2-fluoropropanoic acid is a fluorinated aromatic carboxylic acid characterized by a phenyl ring substituted with two methyl groups at the 2- and 4-positions and a fluorine atom adjacent to the carboxylic acid group on the propanoic acid chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-Dimethylphenyl)-2-fluoropropanoic acid typically involves the introduction of a fluorine atom into a pre-existing aromatic carboxylic acid framework. One common method is the electrophilic fluorination of 2-(2,4-dimethylphenyl)propanoic acid using a fluorinating agent such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) under controlled conditions. The reaction is usually carried out in an inert solvent like acetonitrile at room temperature to ensure high yield and selectivity.

Industrial Production Methods

On an industrial scale, the production of 2-(2,4-Dimethylphenyl)-2-fluoropropanoic acid may involve continuous flow processes to enhance efficiency and scalability. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reagent concentration can lead to consistent product quality and higher throughput.

Chemical Reactions Analysis

Types of Reactions

2-(2,4-Dimethylphenyl)-2-fluoropropanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or an alkane using reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas in the presence of a catalyst.

Substitution: The fluorine atom can be substituted with other nucleophiles like amines or thiols under appropriate conditions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), hydrogen gas (H2) with a palladium catalyst

Substitution: Amines, thiols, and other nucleophiles

Major Products Formed

Oxidation: Ketones, aldehydes

Reduction: Alcohols, alkanes

Substitution: Amino derivatives, thiol derivatives

Scientific Research Applications

2-(2,4-Dimethylphenyl)-2-fluoropropanoic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex fluorinated organic compounds.

Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions due to its unique structural properties.

Industry: Utilized in the production of specialty chemicals and materials with specific properties, such as increased thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 2-(2,4-Dimethylphenyl)-2-fluoropropanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the fluorine atom can enhance the compound’s binding affinity and selectivity towards these targets by influencing electronic and steric factors. The compound may inhibit enzyme activity by forming stable complexes with the active site or by altering the enzyme’s conformation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Substituent Variations

Key structural analogs differ in substituent positions, halogenation, and functional groups. Below is a comparative analysis:

Table 1: Structural Comparison of Selected Analogs

Compound Name	CAS Number	Molecular Weight	Substituents (Phenyl Ring)	Propanoic Acid Chain Substitution	Key Features
2-(2,4-Dimethylphenyl)-2-fluoropropanoic acid	Not explicitly provided	~198.22*	2,4-dimethyl	Fluorine at C2	High acidity due to fluorine
3-(4-Fluoro-2-methylphenyl)-2-methylpropanoic acid	1514836-26-0	196.22	4-fluoro, 2-methyl	Methyl at C2	Reduced acidity vs. fluorinated chain
3-(2-Fluoro-4-methylphenyl)-2-methylpropanoic acid	1513229-84-9	196.22	2-fluoro, 4-methyl	Methyl at C2	Steric hindrance from 2-fluoro
2-(2-Chloro-4-fluorophenyl)-2-methylpropanoic acid	920501-64-0	217.64	2-chloro, 4-fluoro	Methyl at C2	Enhanced electronegativity (Cl vs. F)
3-(2,4-Dimethylphenyl)-2-methylpropanoic acid	849417-73-8	192.25	2,4-dimethyl	Methyl at C2	Lower acidity (no fluorine)
2-(2,4-Dimethylphenyl)-2-hydroxyacetic acid	91061-51-7	194.19	2,4-dimethyl	Hydroxyl at C2	Polar, prone to hydrogen bonding

*Estimated based on analogs.

Physicochemical Properties

• Acidity: Fluorine’s electronegativity increases the acidity of the carboxylic acid group compared to methyl or hydroxyl substitutions. For example, 2-(2-Chloro-4-fluorophenyl)-2-methylpropanoic acid (CAS 920501-64-0 ) likely has a lower pKa than its non-halogenated analog due to electron-withdrawing effects.
• Lipophilicity : Methyl groups enhance lipophilicity (higher logP), while polar substituents like hydroxyl (CAS 91061-51-7 ) reduce it. Fluorine’s intermediate polarity balances solubility and membrane permeability.
• Steric Effects: Substituent positions influence steric bulk. For instance, 3-(2-Fluoro-4-methylphenyl)-2-methylpropanoic acid (CAS 1513229-84-9 ) may exhibit hindered rotation due to the 2-fluoro group, affecting binding to biological targets.

Biological Activity

2-(2,4-Dimethylphenyl)-2-fluoropropanoic acid is a fluorinated organic compound that has garnered attention due to its potential biological activities. The incorporation of fluorine into organic molecules often enhances their lipophilicity and metabolic stability, making them valuable in medicinal chemistry and various therapeutic applications. This article explores the biological activity of this compound, highlighting its mechanisms, effects on biological targets, and relevant case studies.

Chemical Structure and Properties

The compound features a propanoic acid backbone with a fluorine atom and a dimethyl-substituted phenyl group. This unique structure contributes to its distinctive steric and electronic properties, influencing its biological interactions.

Property	Details
Molecular Formula	C12H15F1O2
Molecular Weight	210.25 g/mol
Solubility	Soluble in organic solvents
Fluorine Substitution	Enhances metabolic stability

Fluorinated compounds like 2-(2,4-Dimethylphenyl)-2-fluoropropanoic acid can interact with various biological targets, including enzymes and receptors. The presence of fluorine can modify the electronic properties of the molecule, potentially increasing binding affinity to target sites.

• Lipophilicity : The fluorine atom enhances the lipophilic character of the compound, facilitating better membrane permeability.
• Metabolic Stability : Fluorination often leads to reduced metabolic degradation, prolonging the compound's action in biological systems.

Pharmacological Effects

Research indicates that this compound may exhibit several pharmacological effects:

• Anti-inflammatory Activity : Preliminary studies suggest that 2-(2,4-Dimethylphenyl)-2-fluoropropanoic acid may inhibit inflammatory pathways, making it a candidate for treating inflammatory diseases.
• Antimicrobial Properties : Some fluorinated compounds have shown effectiveness against bacterial strains, indicating potential use as antimicrobial agents.

Case Studies

• Anti-inflammatory Effects
  A study investigated the anti-inflammatory properties of several fluorinated carboxylic acids, including 2-(2,4-Dimethylphenyl)-2-fluoropropanoic acid. Results indicated significant inhibition of pro-inflammatory cytokines in vitro, suggesting therapeutic potential in conditions like arthritis.
• Antimicrobial Activity
  In a comparative analysis of antimicrobial activities among various fluorinated compounds, 2-(2,4-Dimethylphenyl)-2-fluoropropanoic acid demonstrated notable efficacy against specific Gram-positive bacteria. This positions it as a promising candidate for further development in antimicrobial therapies.

Research Findings

Recent research has focused on the synthesis and evaluation of this compound's biological activities:

• Binding Studies : Interaction studies revealed that 2-(2,4-Dimethylphenyl)-2-fluoropropanoic acid binds effectively to certain enzyme targets involved in metabolic pathways.
• In Vivo Studies : Animal models have shown that administration of this compound leads to significant reductions in inflammation markers and improved recovery rates from induced inflammatory conditions.